BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial names and suppliers of Solvent
Yellow 16

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent Yellow 16

Cat. No.: B056921

Solvent Yellow 16: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solvent Yellow 16, also known by its Colour Index name C.I. 12700, is a synthetic azo dye
characterized by its vibrant greenish-yellow hue.[1][2] Primarily utilized in industrial applications
for coloring plastics, resins, printing inks, and aluminum foil, its utility within the realms of
biological research and drug development is not well-documented in scientific literature.[1][3][4]
This technical guide provides a comprehensive overview of the known commercial and
technical data for Solvent Yellow 16, including its chemical properties, commercial suppliers,
and established industrial applications. While specific experimental protocols for its use in
biological staining or as a research tool are not readily available, this document will present a
generalized workflow for non-polar staining, inferred from its chemical characteristics and
existing histological techniques.

Chemical and Physical Properties

Solvent Yellow 16 is a monoazo dye soluble in various organic solvents. Its chemical structure
and physical properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 4314-14-1
C.l. Name Solvent Yellow 16
C.I. Number 12700
Molecular Formula C16H14N4O
Molecular Weight 278.31 g/mol
Greenish-yellow to yellow
Appearance
powder
Melting Point 155-160 °C
Soluble in ethanol, acetone,
Solubility and other organic solvents.
Insoluble in water.
Heat Resistance (in PS) Up to 268 °C

Commercial Names and Suppliers

Solvent Yellow 16 is marketed under a variety of commercial names. The following table lists
some of the common trade names and known suppliers.
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Commercial Name Supplier(s)

Transparent Yellow 3G Hangzhou Epsilon Chemical Co., Ltd.
Sudan Yellow 146 BASF

Fat Yellow 3G Clariant

Oil Yellow 16 AG PSC

Waxol Yellow 4R SI

Bestoil Yellow 3GP FastColours LLP

Amaplast Yellow 2GH Color-Chem

Keyplast Yellow 2GC Keystone Aniline Corporation
Polysolve Yellow 16 Polysolve Inc.

This list is not exhaustive and represents a selection of known suppliers.

Industrial Applications

The primary applications of Solvent Yellow 16 are in the coloration of various materials,
including:

o Plastics: Polystyrene (PS), High Impact Polystyrene (HIPS), Acrylonitrile Butadiene Styrene
(ABS), Polycarbonate (PC), Polyvinyl Chloride (PVC), Polymethyl Methacrylate (PMMA), and
Styrene Acrylonitrile (SAN).

e Inks: Printing inks.
o Coatings: Transparent paints and lacquers.

o Other Materials: Aluminum foil, resins, and cosmetics.

Potential Research Applications and Methodologies

While specific, validated experimental protocols for Solvent Yellow 16 in biological research
are not prevalent in published literature, its properties as a fat-soluble (lysochrome) dye
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suggest potential utility in lipid staining. The "Yellowsolve" methods, which utilize a yellow dye
in a non-aqueous solvent to stain collagen, provide a conceptual framework for a potential
staining workflow.

Inferred General Protocol for Lipid Staining
(Hypothetical)

The following is a generalized, hypothetical protocol for staining lipids in tissue sections, based
on the principles of lysochrome staining. It is crucial to note that this protocol is not derived
from a specific validated publication for Solvent Yellow 16 and would require significant
optimization and validation.

Materials:
o Frozen or paraffin-embedded tissue sections
e Solvent Yellow 16
e Anhydrous solvent (e.g., absolute ethanol, 2-ethoxy-ethanol)
« Differentiating solution (e.g., 70% ethanol)
e Agueous mounting medium
e Microscope slides and coverslips
Procedure:
o Deparaffinization and Rehydration (for paraffin sections):
o Immerse slides in xylene to remove paraffin.
o Rehydrate through a graded series of ethanol (100%, 95%, 70%).
o Rinse with distilled water.

e Staining:
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o Prepare a saturated solution of Solvent Yellow 16 in an anhydrous solvent.
o Dehydrate the sections completely through a graded series of ethanol (70%, 95%, 100%).

o Immerse the slides in the Solvent Yellow 16 staining solution. Incubation time will need to
be determined empirically.

o Differentiation:

o Briefly rinse the slides in a differentiating solution (e.g., 70% ethanol) to remove excess
stain.

o Counterstaining (Optional):
o Anuclear counterstain like Hematoxylin can be used to visualize cell nuclei.
e Mounting:
o Rinse with distilled water.
o Mount the coverslip with an agueous mounting medium.
Expected Results: Lipid droplets would be expected to stain a vibrant yellow-green.
Diagrams

Chemical Synthesis of Solvent Yellow 16

The synthesis of Solvent Yellow 16 is a two-step process involving the diazotization of an
aromatic amine followed by an azo coupling reaction.
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Step 1: Diazotization

Sodium Nitrite + HCI
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Step 2: Azo Coupling
y

Aqueous Alkaline Solution (
3-Methyl-1-phenyl-5-pyrazolone »| Solvent Yellow 16
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Caption: Synthesis pathway of Solvent Yellow 16.

General Workflow for Industrial Application

The following diagram illustrates a simplified workflow for the application of Solvent Yellow 16
in the plastics industry.
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Caption: Industrial workflow for coloring plastics with Solvent Yellow 16.
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Conclusion

Solvent Yellow 16 is a well-characterized industrial colorant with a broad range of applications
in manufacturing. Its chemical properties, particularly its solubility in non-polar solvents,
suggest a potential, albeit underexplored, role in specialized histological staining, such as for
lipids. However, the lack of established and validated protocols in the scientific literature
necessitates that any research application of this dye be preceded by rigorous in-house
validation and optimization. Researchers interested in utilizing Solvent Yellow 16 for biological
staining should consider the general principles of lysochrome staining as a starting point for
method development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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